Cas no 13950-21-5 (1-methyl-2H-pyrrol-5-one)

• Product Name: 1-methyl-2H-pyrrol-5-one
• CAS No: 13950-21-5
• MF: C₅H₇NO
• MW: 97.1151812076569
• MDL: MFCD12924137
• CID: 1105721
• PubChem ID: 535819
• Update Time: 2025-09-21

1-methyl-2H-pyrrol-5-one Chemical and Physical Properties

Names and Identifiers

• 1,5-dihydro-1-methyl-2H-Pyrrol-2-one
• 1-Methyl-1H-pyrrole-2(5H)-one
• 1-Methyl-3-pyrrolin-2-one
• 1-Methyl-1H-pyrrol-2(5H)-one
• "1-Methyl-1,5-dihydro-pyrrol-2-one
• 1-Methyl-1,5-Dihydro-2H-Pyrrol-2-One
• 1-methyl-2H-pyrrol-5-one
• DB-354226
• InChI=1/C5H7NO/c1-6-4-2-3-5(6)7/h2-3H,4H2,1H
• 13950-21-5
• DTXSID50336725
• A901794
• VHGGRTWHRJRQKU-UHFFFAOYSA-N
• SB63923
• 1-Methyl-1,5-dihydro-2H-pyrrol-2-one #
• 1-methyl-2,5-dihydro-1H-pyrrol-2-one
• CHEMBL3352944
• CS-0196763
• 3-Pyrrolin-2-one, 1-methyl-
• 1-METHYL-5H-PYRROL-2-ONE
• methyl-3-pyrrolin-2-on
• N13365
• 2H-Pyrrol-2-one, 1,5-dihydro-1-methyl-

• MDL： MFCD12924137
• Inchi： 1S/C5H7NO/c1-6-4-2-3-5(6)7/h2-3H,4H2,1H3
• InChI Key： VHGGRTWHRJRQKU-UHFFFAOYSA-N
• SMILES： O=C1C=CCN1C

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines